Cas no 89270-12-2 (1H-Pyrazole-4-carboxylic acid, 3-methyl-5-propyl-, methyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-methyl-5-propyl-, methyl ester
• CAS No: 89270-12-2
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 605887
• PubChem ID: 71323288
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 3-methyl-5-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-methyl-5-propyl-, methyl ester
• methyl 5-methyl-3-propyl-1H-pyrazole-4-carboxylate
• DTXSID20752892
• 89270-12-2

• Inchi： 1S/C9H14N2O2/c1-4-5-7-8(9(12)13-3)6(2)10-11-7/h4-5H2,1-3H3,(H,10,11)
• InChI Key： ABNXXHLFBMXERG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)NN=C1CCC)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55Ų